Cas no 657424-68-5 (Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 657424-68-5
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD10568210
• CID: 1016134
• PubChem ID: 56828342
• Update Time: 2025-10-16

Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate
• Ethyl 5-(3-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate
• 5-(3-chloro-phenyl)-[1,2,4]oxadiazole-3-carboxylic acid ethyl ester
• AG-C-11308
• ANW-67134
• CTK6F7745
• SBB101169
• SureCN5958307
• AS-5038
• MFCD10568210
• DB-343012
• 657424-68-5
• DTXSID20718599
• SCHEMBL5958307
• AKOS012685784
• ethyl5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate
• A850318
• ONCZLBBDZXXFEE-UHFFFAOYSA-N

• MDL： MFCD10568210
• Inchi： 1S/C11H9ClN2O3/c1-2-16-11(15)9-13-10(17-14-9)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3
• InChI Key： ONCZLBBDZXXFEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų

Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 657424-68-5): A Comprehensive Overview

Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 657424-68-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug development. This compound belongs to the oxadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular structure of Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate consists of a central oxadiazole ring substituted with a chlorophenyl group at the 5-position and a carboxylate ester group at the 3-position. This specific arrangement of functional groups contributes to its remarkable chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in oxadiazole derivatives due to their ability to modulate various biological pathways. The presence of the chlorophenyl group in Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate enhances its interaction with biological targets, potentially leading to the development of novel therapeutic agents. Furthermore, the ester functionality at the 3-position provides a versatile scaffold for chemical modifications, allowing researchers to fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that oxadiazole derivatives can interact with specific neurotransmitter receptors, suggesting their utility in managing conditions such as epilepsy and Alzheimer's disease. The chlorophenyl moiety, in particular, has been shown to enhance binding affinity to certain receptor subtypes, making Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate a promising candidate for further exploration in this area.

Additionally, research has highlighted the compound's anti-inflammatory properties. Oxadiazole derivatives have been reported to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate, including the electron-withdrawing nature of the chlorophenyl group and the presence of the carboxylate ester, contribute to its ability to modulate these inflammatory processes effectively.

The synthesis of Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group at the 5-position and the esterification of the carboxylic acid at the 3-position are critical steps that determine the final properties of the compound. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies.

In conclusion, Ethyl 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for oxadiazole derivatives, compounds like this are poised to play a crucial role in advancing our understanding and treatment of various diseases.